Cas no 329351-43-1 (3-Aminopyrazole-4-carboxamide Sulfate)

• Product Name: 3-Aminopyrazole-4-carboxamide Sulfate
• CAS No: 329351-43-1
• MF: C₄H₈N₄O₅S
• MW: 224.195118904114
• MDL: MFCD03425472
• CID: 825564
• Update Time: 2026-04-29

3-Aminopyrazole-4-carboxamide Sulfate Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-4-CARBOXAMIDOPYRAZOLIUM HYDROGEN SULFATE
• 3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate DISCONTINUED. See A603076.
• 3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate (See also A603076)
• 3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate (See also A603076)
• 3-Aminopyrazole-4-carboxamide Sulfate
• 1H-Pyrazole-3-carboxylicacid,5-amino
• 3-aminopyrazole-5-carboxylic acid
• 5-amino-1H-pyrazole-3-carboxylic acid
• 5-amino-1H-pyrazole-3-carboxylic acid amide
• 5-amino-1H-pyrazole-4-carboxamide hemisulfate
• 5-Amino-2H-pyrazole-3-carboxylic acid
• aminopyrazolecarboxylicacid

• MDL： MFCD03425472
• Inchi： InChI=1S/C4H6N4O.H2O4S/c5-3-2(4(6)9)1-7-8-3;1-5(2,3)4/h1H,(H2,6,9)(H3,5,7,8);(H2,1,2,3,4)
• InChI Key： RHMSRJURIHDMNK-UHFFFAOYSA-N
• SMILES： N=C1C(C(N)=O)=CNN1.OS(=O)(O)=O

Computed Properties

• Exact Mass: 224.02200
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 225-227°C
• PSA: 182.49000
• LogP: 0.33310

Additional information on 3-Aminopyrazole-4-carboxamide Sulfate

Introduction to 3-Aminopyrazole-4-carboxamide Sulfate (CAS No. 329351-43-1)

3-Aminopyrazole-4-carboxamide Sulfate, with the CAS number 329351-43-1, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a derivative of aminopyrazole, a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 3-Aminopyrazole-4-carboxamide Sulfate consists of a pyrazole ring with an amine group and a carboxamide group attached to the 3 and 4 positions, respectively. The sulfate moiety further enhances its solubility and bioavailability, making it an attractive candidate for drug development. Recent studies have highlighted its potential as a lead compound in the discovery of new therapeutic agents.

In the context of medicinal chemistry, 3-Aminopyrazole-4-carboxamide Sulfate has been investigated for its ability to modulate various biological pathways. One of the key areas of interest is its interaction with enzymes involved in inflammation and cancer. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins, key mediators of inflammation.

Beyond its anti-inflammatory properties, 3-Aminopyrazole-4-carboxamide Sulfate has also demonstrated promising antiviral activity. A study conducted by researchers at the National Institutes of Health (NIH) found that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral RNA synthesis, making it a potential candidate for antiviral drug development.

In the realm of cancer research, 3-Aminopyrazole-4-carboxamide Sulfate has shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to target multiple signaling pathways involved in cell proliferation and survival makes it a promising candidate for further investigation in oncology.

The pharmacokinetic properties of 3-Aminopyrazole-4-carboxamide Sulfate have also been studied extensively. Its high solubility and stability in physiological conditions contribute to its favorable pharmacokinetic profile. Additionally, the compound exhibits good oral bioavailability, which is crucial for its potential use as an oral medication. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-Aminopyrazole-4-carboxamide Sulfate in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a safe and effective treatment option for a range of diseases.

In conclusion, 3-Aminopyrazole-4-carboxamide Sulfate (CAS No. 329351-43-1) represents a promising lead compound in the field of medicinal chemistry. Its diverse biological activities, favorable pharmacokinetic properties, and potential therapeutic applications make it an exciting area of research. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, this compound holds significant promise for the development of new drugs targeting inflammation, viral infections, and cancer.